Cas no 2228273-18-3 (1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine)
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
- EN300-1772395
- 2228273-18-3
-
- Inchi: 1S/C7H8N6O2/c1-12-6(8)2-5(11-12)4-3-9-10-7(4)13(14)15/h2-3H,8H2,1H3,(H,9,10)
- InChI Key: SWLCWDHSPOBGLL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=NN1)C1C=C(N)N(C)N=1)=O
Computed Properties
- Exact Mass: 208.07087352g/mol
- Monoisotopic Mass: 208.07087352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 118Ų
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1772395-0.05g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 0.05g |
$1779.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-0.1g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 0.1g |
$1863.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-0.25g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 0.25g |
$1948.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-0.5g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 0.5g |
$2033.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-1.0g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 1g |
$2118.0 | 2023-05-27 | ||
| Enamine | EN300-1772395-2.5g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 2.5g |
$4150.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-5.0g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 5g |
$6140.0 | 2023-05-27 | ||
| Enamine | EN300-1772395-10.0g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 10g |
$9105.0 | 2023-05-27 | ||
| Enamine | EN300-1772395-1g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 1g |
$2118.0 | 2023-09-20 | ||
| Enamine | EN300-1772395-5g |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine |
2228273-18-3 | 5g |
$6140.0 | 2023-09-20 |
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
Research Brief on 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS: 2228273-18-3): Recent Advances and Applications
The compound 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS: 2228273-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's nitro-pyrazole scaffold is of particular interest, as it has been linked to diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.
Recent studies have explored the synthetic pathways for 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method employs a copper-catalyzed coupling reaction, which has shown high efficiency in producing the target compound with minimal byproducts. This advancement is critical for large-scale production and further preclinical testing.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 0.8 μM against JAK3 kinase, suggesting its potential as a lead compound for autoimmune disease therapeutics. Additionally, molecular docking simulations have revealed strong binding affinity to the ATP-binding site of JAK3, further supporting its mechanism of action.
Beyond kinase inhibition, recent research has also investigated the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant strains of Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 4 μg/mL. The study proposed that the nitro group plays a crucial role in disrupting bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.
Despite these promising findings, challenges remain in the development of 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance drug-like properties. Current efforts are focused on derivatization strategies to improve solubility and metabolic stability while retaining its biological activity.
In conclusion, 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research aims to address its pharmacokinetic limitations and explore its applications in combination therapies. The compound's unique chemical properties and broad-spectrum activity make it a valuable subject for future drug discovery initiatives in the chemical biology and pharmaceutical industries.
2228273-18-3 (1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)